Cas no 2229107-00-8 (2-(1-ethylcyclobutyl)-3-methylbutanoic acid)

• Product Name: 2-(1-ethylcyclobutyl)-3-methylbutanoic acid
• CAS No: 2229107-00-8
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6302018
• PubChem ID: 165675149
• Update Time: 2025-06-30

2-(1-ethylcyclobutyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethylcyclobutyl)-3-methylbutanoic acid
• EN300-1769826
• 2229107-00-8

• Inchi： 1S/C11H20O2/c1-4-11(6-5-7-11)9(8(2)3)10(12)13/h8-9H,4-7H2,1-3H3,(H,12,13)
• InChI Key： FNSOHPXXEKMAHS-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)C1(CC)CCC1)=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(1-ethylcyclobutyl)-3-methylbutanoic acid

Comprehensive Analysis of 2-(1-ethylcyclobutyl)-3-methylbutanoic acid (CAS No. 2229107-00-8): Properties, Applications, and Industry Trends

The chemical compound 2-(1-ethylcyclobutyl)-3-methylbutanoic acid (CAS No. 2229107-00-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and specialty materials. As researchers and industries seek innovative solutions for drug development and sustainable chemistry, this molecule stands out for its cyclobutyl and branched alkyl functional groups, which contribute to its reactivity and versatility. This article delves into its molecular characteristics, synthesis pathways, and emerging uses while addressing frequently asked questions in the scientific community.

From a structural perspective, 2-(1-ethylcyclobutyl)-3-methylbutanoic acid features a cyclobutane ring substituted with an ethyl group at the 1-position, coupled with a 3-methylbutanoic acid side chain. This configuration imparts steric hindrance and lipophilicity, making it a candidate for modulating bioavailability in drug design. Recent studies highlight its role as an intermediate in synthesizing chiral compounds, a hot topic in asymmetric catalysis and green chemistry. The demand for such intermediates has surged, as evidenced by searches for "high-purity cyclobutyl derivatives" and "sustainable synthetic routes" in academic databases.

The synthesis of CAS No. 2229107-00-8 typically involves multi-step organic reactions, including cyclization and carboxylation. Innovations in flow chemistry and enzyme-catalyzed processes have optimized its production, aligning with the industry's shift toward eco-friendly methodologies. Notably, its low toxicity profile and stability under physiological conditions have spurred investigations into its use as a prodrug component, particularly in targeted therapies—a trending subject in biomedical research.

Beyond pharmaceuticals, 2-(1-ethylcyclobutyl)-3-methylbutanoic acid has potential in fragrance and flavor industries, where its branched structure could enhance olfactory properties. Searches for "novel fragrance ingredients" and "bio-based chemicals" reflect growing consumer interest in sustainable alternatives to synthetic additives. Regulatory compliance, such as REACH and FDA guidelines, further underscores the need for rigorous purity testing, a recurring query among manufacturers.

In conclusion, 2-(1-ethylcyclobutyl)-3-methylbutanoic acid exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across sectors, coupled with advancements in synthetic techniques, positions it as a compound of enduring relevance. As AI and machine learning accelerate molecular discovery, this molecule's applications will likely expand, answering the call for "next-generation functional materials" and "precision synthesis."